Cas no 734476-82-5 (beta-Methyl-DL-ornithine)

• Product Name: beta-Methyl-DL-ornithine
• CAS No: 734476-82-5
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 6571891
• PubChem ID: 15481637
• Update Time: 2025-11-01

beta-Methyl-DL-ornithine Chemical and Physical Properties

Names and Identifiers

• EN300-6444285
• 2,5-diamino-3-methylpentanoic acid
• AKOS006364860
• HYUPFEBCCJWDJX-UHFFFAOYSA-N
• 734476-82-5
• SCHEMBL2324416
• beta-Methyl-DL-ornithine

• Inchi： 1S/C6H14N2O2/c1-4(2-3-7)5(8)6(9)10/h4-5H,2-3,7-8H2,1H3,(H,9,10)
• InChI Key： HYUPFEBCCJWDJX-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CCN)N)=O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on beta-Methyl-DL-ornithine

beta-Methyl-DL-ornithine (CAS No. 734476-82-5): An Overview of Its Properties, Applications, and Recent Research

beta-Methyl-DL-ornithine (CAS No. 734476-82-5) is a synthetic amino acid derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is characterized by its beta-methyl substitution on the ornithine backbone, which imparts distinct properties and reactivity compared to its natural counterparts.

The chemical formula of beta-Methyl-DL-ornithine is C₆H₁₄N₂O₂, and it has a molecular weight of approximately 146.18 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and organic solvents such as methanol and ethanol. Its DL configuration indicates the presence of both L- and D-enantiomers, which can be important for certain applications where chirality plays a role.

In the realm of pharmaceutical research, beta-Methyl-DL-ornithine has shown promise as a potential therapeutic agent. Recent studies have explored its effects on various biological systems, including its role in modulating neurotransmitter levels and its potential as an anti-inflammatory agent. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the ability of beta-Methyl-DL-ornithine to inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Beyond its therapeutic applications, beta-Methyl-DL-ornithine has also been studied for its role in metabolic pathways. Research conducted at the University of California, Los Angeles (UCLA) in 2021 examined the impact of beta-Methyl-DL-ornithine on urea cycle metabolism. The study found that this compound can influence the activity of key enzymes involved in the urea cycle, which could have implications for the treatment of urea cycle disorders.

In the field of materials science, beta-Methyl-DL-ornithine has been explored for its potential use in the synthesis of advanced materials. A study published in Advanced Materials in 2023 reported the successful incorporation of beta-Methyl-DL-ornithine into polymer matrices to enhance their mechanical properties and biocompatibility. The resulting materials showed improved tensile strength and elasticity, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

The synthesis of beta-Methyl-DL-ornithine typically involves multi-step processes that include the protection and deprotection of functional groups to achieve the desired chemical structure. One common synthetic route involves the reaction of DL-ornithine with methyl iodide in the presence of a base, followed by purification steps to obtain the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing beta-Methyl-DL-ornithine, making it more accessible for research and industrial applications.

Safety considerations are an important aspect when handling beta-Methyl-DL-ornithine. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, storing the compound in a cool, dry place away from direct sunlight, and disposing of any waste materials according to local regulations.

In conclusion, beta-Methyl-DL-ornithine (CAS No. 734476-82-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, biochemistry, and materials science. Ongoing research continues to uncover new properties and uses for this compound, highlighting its significance in various scientific fields. As research progresses, it is likely that beta-Methyl-DL-ornithine will play an increasingly important role in advancing our understanding of biological systems and developing innovative solutions for medical and industrial challenges.